(2,6-dimethylmorpholin-4-yl)(1-methyl-1H-pyrazol-5-yl)methanone

• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• IUPAC Name: (2,6-dimethylmorpholin-4-yl)-(2-methylpyrazol-3-yl)methanone
• InChI: InChI=1S/C11H17N3O2/c1-8-6-14(7-9(2)16-8)11(15)10-4-5-12-13(10)3/h4-5,8-9H,6-7H2,1-3H3
• InChI Key: DUFQVSZUBCEOHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)C2=CC=NN2C

Description

(2,6-DIMETHYLMORPHOLINO)(1-METHYL-1H-PYRAZOL-5-YL)METHANONE is a chemical compound with the molecular formula C11H16N4O4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,6-DIMETHYLMORPHOLINO)(1-METHYL-1H-PYRAZOL-5-YL)METHANONE typically involves the reaction of 2,6-dimethylmorpholine with 1-methyl-1H-pyrazol-5-ylmethanone under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

(2,6-DIMETHYLMORPHOLINO)(1-METHYL-1H-PYRAZOL-5-YL)METHANONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: It can be reduced under specific conditions to yield reduced forms.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures, pressures, and pH levels to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound .

Scientific Research Applications

(2,6-DIMETHYLMORPHOLINO)(1-METHYL-1H-PYRAZOL-5-YL)METHANONE has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2,6-DIMETHYLMORPHOLINO)(1-METHYL-1H-PYRAZOL-5-YL)METHANONE involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to fully elucidate the molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to (2,6-DIMETHYLMORPHOLINO)(1-METHYL-1H-PYRAZOL-5-YL)METHANONE include:

• (2,6-DIMETHYLMORPHOLINO)(1-METHYL-5-NITRO-1H-PYRAZOL-4-YL)METHANONE
• (2,6-DIMETHYLMORPHOLINO)(5-NITRO-1-BENZOTHIOPHEN-2-YL)METHANONE

Uniqueness

The uniqueness of (2,6-DIMETHYLMORPHOLINO)(1-METHYL-1H-PYRAZOL-5-YL)METHANONE lies in its specific structural features, such as the combination of a morpholine ring with a pyrazole ring. This unique structure imparts distinct chemical and biological properties, making it valuable for various research and industrial applications .